(Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[2-(2,4-dimethylphenyl)imino-4-thiophen-2-yl-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C17H18N2OS2/c1-12-5-6-14(13(2)10-12)18-17-19(7-8-20)15(11-22-17)16-4-3-9-21-16/h3-6,9-11,20H,7-8H2,1-2H3
• InChI Key: SHJDCAGRQCWEJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N=C2N(C(=CS2)C3=CC=CS3)CCO)C
• Molecular Formula: C17H18N2OS2
• Molecular Weight: 330.5 g/mol

Description

(Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the thiazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol is not fully understood. However, studies have shown that it may work by inhibiting specific enzymes or proteins that are involved in the development of certain diseases. It may also work by reducing oxidative stress and inflammation in the body.
Biochemical and Physiological Effects:
(Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and act as an antioxidant. It has also been shown to have antimicrobial properties and may be effective against certain bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using (Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol in lab experiments is its potential therapeutic applications. It has been shown to have various properties that make it a promising candidate for treating certain diseases. However, one of the limitations is the lack of understanding of its mechanism of action. Further research is needed to fully understand how it works and its potential side effects.

Future Directions

There are several future directions for (Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol. One direction is to further investigate its potential use in treating Alzheimer's disease. Another direction is to study its effects on other diseases, such as diabetes and cardiovascular disease. Additionally, research can be conducted to understand its mechanism of action and potential side effects.

Synthesis Methods

(Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol can be synthesized using various methods. One of the methods involves the reaction of 2-aminothiazole with 2,4-dimethylbenzaldehyde in the presence of an acid catalyst. The resulting product is then reacted with thiophene-2-carbaldehyde to obtain the desired compound.

Scientific Research Applications

(Z)-2-(2-((2,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol has shown potential therapeutic applications in various scientific research studies. It has been studied for its anticancer, antimicrobial, and anti-inflammatory properties. It has also been investigated for its potential use in treating Alzheimer's disease and as an antioxidant.